Nickel acetate tetrahydrate

• IUPAC Name: nickel(2+);diacetate;tetrahydrate
• InChI: InChI=1S/2C2H4O2.Ni.4H2O/c2*1-2(3)4;;;;;/h2*1H3,(H,3,4);;4*1H2/q;;+2;;;;/p-2
• InChI Key: OINIXPNQKAZCRL-UHFFFAOYSA-L
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Ni+2]
• Molecular Formula: C4H14NiO8
• DSSTOX Substance ID: DTXSID9075458
• Molecular Weight: 248.84 g/mol
• Physical Description: Green solid with acetic odor; [Merck Index] Water soluble; [Ullmann]
• CAS RN: 6018-89-9

Description

Nickel acetate tetrahydrate is a chemical compound that serves as a precursor for various nickel compounds. It is often used in the synthesis of nickel oxide (NiO) and other nickel complexes due to its reactivity and ease of decomposition under thermal conditions .

Synthesis Analysis

This compound can be decomposed thermally to produce nickel oxide and other nickel compounds. The decomposition process involves dehydration followed by the breakdown of the acetate group. The morphology and surface properties of the resulting nickel oxide can vary depending on the precursor and conditions used during synthesis. For instance, when this compound is calcined, it can yield metallic nickel along with NiO, exhibiting different morphologies compared to NiO obtained from other nickel precursors .

Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray crystallography. The compound crystallizes in a monoclinic space group with a slightly distorted octahedral arrangement of oxygen atoms around the nickel ion. The acetate groups are planar and arranged in parallel sheets, with extensive hydrogen bonding throughout the structure .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, particularly during thermal decomposition. It dehydrates near 80°C to form anhydrous nickel acetate, which further decomposes to produce basic nickel acetate, nickel carbide (Ni3C), NiO, and nickel metal. The distribution of volatile decomposition products such as acetic acid, acetone, CO2, and others is influenced by the atmosphere in which the decomposition takes place .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure and the conditions under which it is synthesized and decomposed. Raman spectroscopy studies have identified the Ni-O stretching vibration in nickel acetate complexes and have provided insights into the dissociation behavior of the compound in aqueous and methanolic solutions . The thermal decomposition process has been characterized using techniques such as thermogravimetry (TG), differential thermal analysis (DTA), and X-ray photoelectron spectroscopy (XPS), revealing the formation of intermediate compounds and the final products under different atmospheres .

Scientific Research Applications

Microwave-Assisted Synthesis and Magnetic Study

Nickel acetate tetrahydrate is used in the synthesis of nanosized Ni/NiO materials, showing ferromagnetic behavior. These materials have potential applications in magnetic devices and materials science (Parada & Morán, 2006).

Catalytic Activation in Michael Addition Reactions

It acts as a catalyst in Michael addition reactions, especially in alcohol media, enabling enantioselective reactions for synthesizing enol lactones (Ono et al., 2008).

Electrochromic Applications

This compound is used in the preparation of nickel oxide sol-gel films for large-area electrochromic applications, such as smart windows (Garcia-Miquel et al., 2003).

Thermal Decomposition for Nanoparticle Synthesis

Its thermal decomposition is studied for synthesizing metal nanoparticles suitable for catalytic purposes (Jesús et al., 2005).

Study of Nickel Oxide Morphology

This compound is a precursor for creating NiO with specific morphologies, influencing their properties in applications like catalysis and material science (Estelle et al., 2003).

Fabrication of Nanocomposites

It's used for the wet-chemical production of nickel/nickel nitride nanocomposites, which are promising for catalysis (Gage et al., 2016).

Adsorptive Removal of Dyes

This compound-derived NiO nanoparticles are used for removing dyes like crystal violet from aqueous solutions, indicating its potential in environmental cleanup (Bani-Fwaz et al., 2019).

Ferromagnetic Properties

It is used in the synthesis of a novel large Ni-azido circle with tridentate Schiff base co-ligands, exhibiting ferromagnetic properties (Sun et al., 2010).

Electrochromic Properties of NiO Films

This compound is a key material in the preparation of nickel oxide thin films, which are studied for their electrochromic properties, important in smart glass and display technologies (Sawaby et al., 2010).

Non-Isothermal Dehydration Studies

Its non-isothermal decomposition in air is studied to understand the kinetics and mechanism, important for material synthesis processes (Hong et al., 2006).

Solventothermal Synthesis of Nickel Complexes

It is used in solventothermal reactions to produce nickel complexes with novel alkoxy-substituted phthalocyanine ligands, relevant in materials chemistry (Molek et al., 2001).

Antibacterial Activity of Nickel(II) Nanorod Complex

A study shows that nickel(II) acetate tetrahydrate can be used to synthesize nickel(II) nanorod complexes with significant antibacterial activities (Yang et al., 2013).

Mechanism of Action

Target of Action

Nickel acetate tetrahydrate primarily targets organic substrates, where it acts as a catalyst in various organic reactions . It facilitates the formation of carbon-carbon and carbon-heteroatom bonds .

Mode of Action

The compound functions by coordinating with organic substrates and activating them for subsequent reactions . This leads to the formation of desired products . The green tetrahydrate has been shown by X-ray crystallography to adopt an octahedral structure, the central nickel center being coordinated by four water molecules and two acetate ligands .

Biochemical Pathways

This compound is involved in the synthesis of metalloprophyrazines . These are active components of membranes of anion-selective electrodes . The compound can be prepared by treating nickel or nickel(II) carbonate with acetic acid .

Pharmacokinetics

It is known that the compound is easily soluble in cold and hot water , which suggests that it could be readily absorbed and distributed in the body

Result of Action

The result of this compound’s action is the formation of desired products in various organic reactions . For example, it is used in the preparation of polynuclear-nickel polyoxotungstate cluster compounds, which are used in designing molecular magnets .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its solubility in water suggests that it could be more active and stable in aqueous environments . Additionally, it is used for electroplating, indicating that it can function effectively in industrial settings .

Synthesis routes and methods I

Procedure details

The nickel hydroxide (line 144) is transferred to the nickel re-slurry tank 147 where water (line 145) and 100 wt % acetic acid (146) are added to produce the final product, nickel acetate tetrahydrate (line 148). The reaction is shown below 2H2O+Ni(OH)2+2CH3COOH→Ni(CH3COO)2.4H2O

Synthesis routes and methods II

Procedure details

The nickel hydroxide (line 50) is transferred to the nickel acetate production system tank (n) where it is dissolved in acetic acid (line 49, 1:1 ratio to dry nickel solids) and 100% wt acetic acid (line 51) are added to produce the final product nickel acetate tetrahydrate (line 52). The reaction is shown below: 2H2O+Ni(OH)2+2CH3COOH→Ni(CH3COO)2.4H2O